Bis(3,5-difluorophenyl)phosphine

• CAS RN: 183268-31-7
• Molecular Formula: C12H7F4P
• Molecular Weight: 258.15 g/mol
• IUPAC Name: bis(3,5-difluorophenyl)phosphane
• InChI: InChI=1S/C12H7F4P/c13-7-1-8(14)4-11(3-7)17-12-5-9(15)2-10(16)6-12/h1-6,17H
• InChI Key: ZFMQKOWCDKKBIF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)PC2=CC(=CC(=C2)F)F)F

Description

Bis(3,5-difluorophenyl)phosphine is a useful research compound. Its molecular formula is C12H7F4P and its molecular weight is 258.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bis(3,5-difluorophenyl)phosphinous acid (4.78 g=0.0174 mole) was placed in a 50 mL round bottom flask equipped with a magnetic stirring bar and a condenser with a nitrogen inlet tube. To this was added phenylsilane (1.54 g=0.014 mole). With stirring, the reaction was heated to 130° C. for three hours. As the temperature rose, the mixture became homogeneous and remained as such. After three hours, the reaction mixture was distilled, collecting the fraction boiling at 128°-138° C. at 0.05 mm Hg. The yield of bis(3,5-difluorophenyl)phosphine was 2.45 g (54%). The 3P absorption is at -37 ppm (relative to external H3PO4).